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Compound of Interest

Compound Name: ORYZANOL

Cat. No.: B085318

The proper disposal of Oryzanol, particularly y-Oryzanol, is governed by regulations for
hazardous chemical waste due to its toxicity.[1][2] Safety Data Sheets (SDS) classify y-
Oryzanol as a toxic solid that is fatal in contact with skin.[1][2] Therefore, it is imperative that
laboratory personnel handle and dispose of this substance in accordance with all applicable
local, regional, and national regulations to ensure safety and environmental protection.[2]

Hazard Identification

Before handling, it is crucial to understand the hazards associated with y-Oryzanol. This
information dictates the necessary safety precautions and disposal methods.
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Hazard

Classification

Description

GHS
Pictogram

Signal Word

Source

Acute Toxicity,

Dermal

Category 2,
H310: Fatal in

contact with skin.

Danger

[1](2]

Environmental

Hazard

Water hazard

class 1: Slightly

hazardous for

water. Do not

allow undiluted

product or large

quantities to
reach ground
water, water

course or

sewage system.

Not specified

Not specified

[1]

Transport

Hazard

UN Number
2811, Toxic

Solid, Organic,

N.O.S. (y-
Oryzanol)

Not specified

Not specified

[1](2]

Step-by-Step Disposal Protocol

Adherence to a strict protocol is necessary for the safe disposal of Oryzanol waste. This

includes pure surplus chemicals, contaminated lab materials (e.g., gloves, wipes), and empty

containers.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE before handling Oryzanol waste.

e Required PPE includes: Protective gloves and protective clothing.[2][3] Do not allow the

material to come into contact with skin, eyes, or clothing.[2][3]
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. Waste Collection:

Collect Oryzanol waste, including any contaminated solids like paper towels or spill cleanup
materials, in a designated hazardous waste container.

The container must be chemically compatible with the waste and have a tightly sealing lid.[4]

[5]16]

For spill cleanup, sweep up the solid material and collect it in an empty, airtight container for
disposal.[3]

Original chemical containers that are empty must also be disposed of as hazardous waste,
as they contain residue.

. Labeling Hazardous Waste:

Immediately label the waste container. The label must include:

[¢]

The words "Hazardous Waste".[6]

[e]

The full chemical name: "y-Oryzanol Waste".[6] Do not use formulas or abbreviations.

o

A clear description of the hazard(s), such as "Toxic".[6]

[¢]

The date the container became full.[6]
. Temporary Storage in the Laboratory:

Store the sealed and labeled waste container in a designated "Satellite Accumulation Area”
(SAA) within the laboratory.[6]

The SAA must be close to where the waste is generated and under the direct supervision of
laboratory personnel.[5]

Ensure incompatible wastes are segregated. For example, store acids and bases separately.

[6]

. Final Disposal:
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e The final disposal of Oryzanol waste must be conducted by a licensed hazardous waste
management company.[5][7]

e Do not attempt to dispose of this material through normal laboratory or municipal waste
streams.

» Laboratory facilities must comply with all federal, state, and local regulations regarding
hazardous waste disposal, which may include obtaining an EPA ID number and adhering to
specific time limits for waste storage.[5][7]

Prohibited Disposal Methods

To prevent environmental contamination and ensure personnel safety, the following disposal
methods are strictly prohibited:

e Do Not Dispose in Household Garbage: Oryzanol must not be disposed of with regular
trash.[1][8]

e Do Not Dispose Down the Drain: Do not allow the product to reach the sewage system.[1][4]
It is practically insoluble in water, and this action is prohibited for hazardous chemicals.[3]

Emergency and Spill Procedures

In the event of an accidental release, wear appropriate PPE, sweep up the spilled solid, and
place it into a suitable container for disposal as hazardous waste.[3] Avoid generating dust.[9]
Contaminated clothing should be removed immediately and washed before reuse.[2][3] If skin
contact occurs, wash the area with plenty of soap and water and seek immediate medical
attention by calling a poison center or doctor.[2][3]

Oryzanol Disposal Workflow

The following diagram outlines the necessary steps and decisions for the proper disposal of
Oryzanol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Oryzanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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